N-bromoacetyl-phenylalanyl-leucyl-glutamyl-glutamyl-leucyl-tyrosine

• CAS No.: 144304-34-7
• Product Name: N-bromoacetyl-phenylalanyl-leucyl-glutamyl-glutamyl-leucyl-tyrosine
• Molecular Formula: C42H57BrN6O13
• Molecular Weight: 933.8 g/mol
• IUPAC Name: (4S)-4-[[(2S)-2-[[(2S)-2-[[(2S)-2-[(2-bromoacetyl)amino]-3-phenylpropanoyl]amino]-4-methylpentanoyl]amino]-4-carboxybutanoyl]amino]-5-[[(2S)-1-[[(1S)-1-carboxy-2-(4-hydroxyphenyl)ethyl]amino]-4-methyl-1-oxopentan-2-yl]amino]-5-oxopentanoic acid
• Standard InChI: InChI=1S/C42H57BrN6O13/c1-23(2)18-30(48-41(60)32(44-34(51)22-43)20-25-8-6-5-7-9-25)39(58)46-28(14-16-35(52)53)37(56)45-29(15-17-36(54)55)38(57)47-31(19-24(3)4)40(59)49-33(42(61)62)21-26-10-12-27(50)13-11-26/h5-13,23-24,28-33,50H,14-22H2,1-4H3,(H,44,51)(H,45,56)(H,46,58)(H,47,57)(H,48,60)(H,49,59)(H,52,53)(H,54,55)(H,61,62)/t28-,29-,30-,31-,32-,33-/m0/s1
• Standard InChIKey: ZRRFJIDSOUPTOP-FSJACQRISA-N
• Isomeric SMILES: CC(C)C[C@@H](C(=O)N[C@@H](CC1=CC=C(C=C1)O)C(=O)O)NC(=O)[C@H](CCC(=O)O)NC(=O)[C@H](CCC(=O)O)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC2=CC=CC=C2)NC(=O)CBr
• SMILES: CC(C)CC(C(=O)NC(CC1=CC=C(C=C1)O)C(=O)O)NC(=O)C(CCC(=O)O)NC(=O)C(CCC(=O)O)NC(=O)C(CC(C)C)NC(=O)C(CC2=CC=CC=C2)NC(=O)CBr
• Canonical SMILES: CC(C)CC(C(=O)NC(CC1=CC=C(C=C1)O)C(=O)O)NC(=O)C(CCC(=O)O)NC(=O)C(CCC(=O)O)NC(=O)C(CC(C)C)NC(=O)C(CC2=CC=CC=C2)NC(=O)CBr
• Sequence: FLEELY
• Synonyms: BA-FLEELY; N-bromoacetyl-Phe-Leu-Glu-Glu-Leu-Tyr; N-bromoacetyl-phenylalanyl-leucyl-glutamyl-glutamyl-leucyl-tyrosine
• PubChem Compound: 132617
• Last Modified: Nov 11 2021